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These application notes provide a detailed protocol for conducting conditioned place

preference (CPP) studies in rodents to evaluate the rewarding properties of

lisdexamfetamine. This psychostimulant, a prodrug of d-amphetamine, is used in the

treatment of Attention-Deficit/Hyperactivity Disorder (ADHD) and binge eating disorder. The

following protocols and data are synthesized from established methodologies to ensure robust

and reproducible results.

Introduction to Conditioned Place Preference
Conditioned place preference is a widely used behavioral paradigm to assess the rewarding or

aversive effects of a stimulus, such as a drug of abuse.[1][2] The procedure involves

associating a specific environment (context) with the drug's effects. If the drug is rewarding, the

animal will spend more time in the drug-paired environment during a subsequent drug-free test,

indicating a conditioned preference for that context.[1]

Mechanism of Action of Lisdexamfetamine
Lisdexamfetamine is an inactive prodrug that is enzymatically converted to d-amphetamine

and the essential amino acid L-lysine in the bloodstream, primarily by red blood cells. D-

amphetamine exerts its effects by increasing the synaptic concentrations of dopamine and

norepinephrine. It achieves this by blocking the reuptake of these neurotransmitters via the

dopamine transporter (DAT) and norepinephrine transporter (NET), and by promoting their
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release from presynaptic terminals. The rewarding effects of amphetamines are primarily

attributed to their ability to elevate dopamine levels in the brain's reward circuitry, particularly

the nucleus accumbens.

Experimental Protocol: Lisdexamfetamine
Conditioned Place Preference in Mice
This protocol is a comprehensive guide for a CPP study using an unbiased design.

1. Materials and Apparatus

Subjects: Adult male or female mice (e.g., C57BL/6J, 8-10 weeks old). House animals

individually for at least one week before the experiment.

Lisdexamfetamine dimesylate: Dissolve in saline (0.9% NaCl) for oral (P.O.) or

intraperitoneal (I.P.) administration.

Conditioned Place Preference Apparatus: A three-chambered apparatus is standard.[1]

Two conditioning chambers of equal size with distinct visual and tactile cues (e.g., different

wall colors, patterns, and floor textures).

A smaller, neutral central chamber connecting the two conditioning chambers, with

guillotine doors to control access.

Automated tracking system (video camera and software) to record the animal's position

and time spent in each chamber.

Animal Scale: For accurate weighing and dose calculation.

Syringes and Needles: For drug and vehicle administration.

2. Experimental Phases

The CPP protocol consists of three main phases: Pre-Conditioning (Baseline), Conditioning,

and Post-Conditioning (Test).
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Phase 1: Pre-Conditioning (Baseline Preference Test - Day 1)

Habituate the mice to the testing room for at least 30 minutes before the session.

Place each mouse in the central chamber of the CPP apparatus with the guillotine doors

open, allowing free access to all three chambers.

Record the time spent in each of the two conditioning chambers for 15-30 minutes.

Animals showing a strong unconditioned preference for one chamber (e.g., >80% of the

time) may be excluded to avoid bias.

Phase 2: Conditioning (Days 2-9)

This phase typically lasts for 8 days, with alternating drug and vehicle conditioning sessions.

Drug Conditioning (e.g., Days 2, 4, 6, 8):

Administer lisdexamfetamine (e.g., 1, 2.5, 5, or 10 mg/kg, P.O.) to a mouse.

Immediately confine the mouse to one of the conditioning chambers (the drug-paired

chamber) for 30-60 minutes by closing the guillotine doors. The assignment of the drug-

paired chamber should be counterbalanced across subjects.

Vehicle Conditioning (e.g., Days 3, 5, 7, 9):

Administer an equivalent volume of saline (vehicle) to the same mouse.

Immediately confine the mouse to the opposite conditioning chamber (the vehicle-paired

chamber) for the same duration as the drug conditioning sessions.

Phase 3: Post-Conditioning (Preference Test - Day 10)

This phase is conducted in a drug-free state.

Place each mouse in the central chamber with free access to all chambers, identical to the

pre-conditioning phase.
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Record the time spent in each conditioning chamber for 15-30 minutes.

An increase in the time spent in the drug-paired chamber compared to the pre-conditioning

baseline and/or the time spent in the vehicle-paired chamber indicates a conditioned place

preference.

Data Presentation
Quantitative data from lisdexamfetamine CPP studies should be summarized for clear

interpretation and comparison.

Table 1: Lisdexamfetamine Dose-Response in Mouse Conditioned Place Preference

Dose (mg/kg,
P.O.)

Number of
Subjects (n)

Conditioning
Duration (min)

Preference
Score (s) ±
SEM

Statistical
Significance
(p-value)

Vehicle (Saline) 8-10 60 50 ± 25 -

1.0 8-10 60 150 ± 40 < 0.05

2.5 8-10 60 280 ± 55 < 0.01

5.0 8-10 60 400 ± 60 < 0.001

10.0 8-10 60 320 ± 50 < 0.01

Note: The preference score is calculated as the time spent in the drug-paired chamber during

the post-conditioning test minus the time spent in the same chamber during the pre-

conditioning test. Data are hypothetical and for illustrative purposes, based on findings

suggesting these doses are effective.

Table 2: Experimental Parameters for Rodent CPP Studies with Lisdexamfetamine
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Parameter Mouse Rat

Species/Strain C57BL/6J, Swiss Webster Sprague-Dawley, Wistar

Age/Weight 8-12 weeks / 20-30 g 8-12 weeks / 250-350 g

Route of Administration
Oral (P.O.), Intraperitoneal

(I.P.)

Oral (P.O.), Intraperitoneal

(I.P.)

Effective Dose Range 1.0 - 10.0 mg/kg (P.O.) 4.5 - 13.5 mg/kg (P.O.)

Conditioning Schedule 4 drug-vehicle pairings 4 drug-vehicle pairings

Conditioning Session Duration 30 - 60 minutes 30 - 60 minutes

Test Session Duration 15 - 30 minutes 15 - 30 minutes
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Caption: Mechanism of lisdexamfetamine leading to reward signaling.

Experimental Workflow for Conditioned Place Preference
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Phase 1: Pre-Conditioning (Day 1)

Phase 2: Conditioning (Days 2-9)

Phase 3: Post-Conditioning (Day 10)
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Caption: Workflow for a conditioned place preference study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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